Cas no 1541672-73-4 (3-(Difluoromethoxy)-6-methylpyridine-2-carbaldehyde)

• Product Name: 3-(Difluoromethoxy)-6-methylpyridine-2-carbaldehyde
• CAS No: 1541672-73-4
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 5690730
• PubChem ID: 79158345
• Update Time: 2025-10-29

3-(Difluoromethoxy)-6-methylpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Z1312215682
• 1541672-73-4
• SCHEMBL18150099
• AKOS017709592
• CS-0238004
• 3-(difluoromethoxy)-6-methylpyridine-2-carbaldehyde
• EN300-188929
• BTRQCSQHCYBRFV-UHFFFAOYSA-N
• 2-Pyridinecarboxaldehyde, 3-(difluoromethoxy)-6-methyl-
• 3-(Difluoromethoxy)-6-methylpyridine-2-carbaldehyde

• Inchi： 1S/C8H7F2NO2/c1-5-2-3-7(13-8(9)10)6(4-12)11-5/h2-4,8H,1H3
• InChI Key： BTRQCSQHCYBRFV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C)=NC=1C=O)F

Computed Properties

• Exact Mass: 187.04448479g/mol
• Monoisotopic Mass: 187.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 242.4±35.0 °C(Predicted)
• pka: 1.65±0.10(Predicted)

Additional information on 3-(Difluoromethoxy)-6-methylpyridine-2-carbaldehyde

Exploring the Properties and Applications of 3-(Difluoromethoxy)-6-methylpyridine-2-carbaldehyde (CAS No. 1541672-73-4)

3-(Difluoromethoxy)-6-methylpyridine-2-carbaldehyde (CAS No. 1541672-73-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This difluoromethoxy-substituted pyridine derivative is characterized by its unique molecular structure, which combines a methyl group at the 6-position and an aldehyde functional group at the 2-position. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and crop protection agents.

The growing interest in fluorinated compounds like 3-(Difluoromethoxy)-6-methylpyridine-2-carbaldehyde stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are actively investigating its potential in drug discovery, especially for neurological therapeutics, where fluorinated moieties are known to improve blood-brain barrier penetration. Recent studies have also explored its role in pesticide formulation, leveraging the difluoromethoxy group's ability to modulate insecticidal activity.

From a synthetic chemistry perspective, the aldehyde functionality in 3-(Difluoromethoxy)-6-methylpyridine-2-carbaldehyde offers versatile reactivity for condensation reactions, reductive amination, and nucleophilic additions. This makes it a pivotal building block for constructing heterocyclic scaffolds prevalent in modern small-molecule drugs. Industry professionals frequently search for synthetic protocols involving this compound, reflecting its importance in medicinal chemistry optimization workflows.

Environmental and green chemistry considerations are increasingly shaping the applications of 1541672-73-4. Innovations in catalytic processes and solvent-free reactions aim to improve the sustainability of its derivatives. The compound’s structure-activity relationships (SAR) are also a hot topic in computational chemistry, with AI-driven molecular modeling accelerating the design of novel analogs.

Quality control and analytical characterization of 3-(Difluoromethoxy)-6-methylpyridine-2-carbaldehyde rely heavily on advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure batch-to-batch consistency, which is critical for regulatory compliance in pharmaceutical manufacturing. Discussions on patent landscapes surrounding this compound frequently emerge in intellectual property forums, highlighting its commercial potential.

In summary, 3-(Difluoromethoxy)-6-methylpyridine-2-carbaldehyde represents a convergence of synthetic utility and therapeutic promise. Its relevance in precision agriculture and next-generation drug development continues to expand, driven by interdisciplinary research and technological advancements. As demand grows for high-value chemical intermediates, this compound remains a focal point for innovation across multiple scientific domains.